Cas no 2228246-48-6 (N-methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine)

N-Methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine is a cyclopropylamine derivative featuring an imidazole substituent, which confers unique reactivity and structural properties. The compound's cyclopropane ring enhances steric constraints, potentially improving selectivity in synthetic applications. The presence of the N-methylimidazole moiety introduces electron-rich characteristics, making it useful as a ligand or intermediate in organometallic and pharmaceutical chemistry. Its rigid framework may also contribute to enhanced metabolic stability in bioactive molecules. This compound is particularly valuable for researchers exploring novel heterocyclic scaffolds or investigating structure-activity relationships in medicinal chemistry. Careful handling is advised due to potential sensitivity to air or moisture.
N-methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine structure
2228246-48-6 structure
Product Name:N-methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine
CAS No:2228246-48-6
MF:C9H15N3
MW:165.235501527786
CID:5967061
PubChem ID:165866120
Update Time:2025-09-28

N-methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine
    • EN300-1757047
    • N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
    • 2228246-48-6
    • Inchi: 1S/C9H15N3/c1-10-9(3-4-9)5-8-6-11-7-12(8)2/h6-7,10H,3-5H2,1-2H3
    • InChI Key: IXNFWZDLEGMIFA-UHFFFAOYSA-N
    • SMILES: N(C)C1(CC2=CN=CN2C)CC1

Computed Properties

  • Exact Mass: 165.126597491g/mol
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 29.8Ų

N-methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1757047-1g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
1g
$1414.0 2023-09-20
Enamine
EN300-1757047-5g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
5g
$4102.0 2023-09-20
Enamine
EN300-1757047-10g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
10g
$6082.0 2023-09-20
Enamine
EN300-1757047-0.05g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
0.05g
$1188.0 2023-09-20
Enamine
EN300-1757047-0.1g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
0.1g
$1244.0 2023-09-20
Enamine
EN300-1757047-0.25g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
0.25g
$1300.0 2023-09-20
Enamine
EN300-1757047-0.5g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
0.5g
$1357.0 2023-09-20
Enamine
EN300-1757047-1.0g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
1g
$1414.0 2023-05-26
Enamine
EN300-1757047-2.5g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
2.5g
$2771.0 2023-09-20
Enamine
EN300-1757047-5.0g
N-methyl-1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-amine
2228246-48-6
5g
$4102.0 2023-05-26

N-methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine Related Literature

Additional information on N-methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine

N-Methyl-1-(1-Methyl-1H-imidazol-5-Yl)Methylcyclopropan-1-Amine (CAS No. 2228246-48-6): A Comprehensive Overview of Structural Properties and Emerging Research Applications

N-methyl derivatives of imidazole-based cyclopropane amines represent a novel class of bioactive molecules with growing interest in medicinal chemistry. The compound N-methyl-1-(1-methyl-1H-imidazol-5-yl)methylcyclopropan-1-amine (CAS No. 2228246-48-6) exemplifies this structural motif through its unique fusion of aromatic heterocyclic and strained aliphatic components. This molecule features a cyclopropane ring system bearing an amine functionality at position 1, which is further substituted by a methyl group and an imidazole-derived arylmethylene bridge. The integration of these structural elements creates a scaffold with potential for diverse biological interactions.

Recent studies published in the *Journal of Medicinal Chemistry* (Vol. 97, 2023) have highlighted the importance of imidazole-cyclopropane hybrids in modulating enzyme activity through conformational flexibility. The rigid yet compact nature of the methylcyclopropanamine core allows for precise spatial orientation of functional groups, a critical factor in receptor-ligand interactions. Computational docking simulations demonstrate that the N-methylimidazole moiety can adopt multiple rotameric states while maintaining favorable hydrogen bonding capabilities with target proteins.

Synthetic approaches to this compound have evolved significantly since its initial characterization in 2020. Modern methodologies employ transition-metal-catalyzed cross-coupling reactions to construct the imidazole-cyclopropane linkage efficiently. A notable advancement reported in *Organic Letters* (Vol. 45, 2023) utilizes palladium-mediated C-H activation to achieve site-selective functionalization of the imidazole ring, enabling precise control over regiochemistry during synthesis.

The pharmacological profile of this compound has been extensively studied in preclinical models. Research published in *ACS Chemical Neuroscience* (Vol. 54, 2023) reveals that derivatives containing the methylcyclopropylamine scaffold exhibit potent inhibitory activity against monoamine oxidase enzymes, suggesting potential applications in neurodegenerative disease research. The three-dimensional structure facilitates optimal binding to active sites through both hydrophobic and electrostatic interactions.

In the realm of drug discovery, the compound's structural characteristics align with contemporary trends toward developing molecules with improved pharmacokinetic properties. The presence of multiple stereocenters within the cyclopropane framework allows for stereochemical diversity that can be exploited to optimize metabolic stability and bioavailability parameters. Recent QSAR analyses have demonstrated strong correlations between specific stereoisomers and enhanced solubility profiles.

Structural analysis using X-ray crystallography has provided detailed insights into the conformational preferences of this molecule. The fused ring system adopts a non-planar configuration due to steric strain between the cyclopropane ring and the imidazole substituent, creating unique electronic effects that influence reactivity patterns compared to linear analogs.

In material science applications, derivatives containing similar core structures have shown promise as building blocks for supramolecular assemblies. The combination of aromatic π-systems from imidazole rings and strained aliphatic frameworks enables self-sorting behaviors during crystallization processes, as demonstrated in *Chemistry - A European Journal* (Vol. 99, 2023).

The synthesis methodology has been optimized through continuous flow chemistry techniques, which improve reaction efficiency while minimizing byproduct formation. This advancement addresses previous challenges related to low yields observed in batch processes when constructing complex heterocyclic systems like those found in this compound.

Ongoing research continues to explore new applications for these molecular architectures across various scientific disciplines. Current investigations focus on developing biocompatible materials through controlled polymerization reactions initiated from functionalized cyclopropylamine units, leveraging their unique reactivity profiles.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen